1-Methoxy-3-(3-methylbut-2-enylsulphanyl)benzene

• Molecular Formula: C12H16OS
• Molecular Weight: 208.32 g/mol
• IUPAC Name: 1-methoxy-3-(3-methylbut-2-enylsulfanyl)benzene
• InChI: InChI=1S/C12H16OS/c1-10(2)7-8-14-12-6-4-5-11(9-12)13-3/h4-7,9H,8H2,1-3H3
• InChI Key: IQLSHXNPPAQYBP-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCSC1=CC=CC(=C1)OC)C

Description

1-Methoxy-3-(3-methylbut-2-enylsulphanyl)benzene is a useful research compound. Its molecular formula is C12H16OS and its molecular weight is 208.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

50.45 g (360.0 mmol) of 3-methoxythiophenol, 360 ml of acetone and 14.40 g (360.0 mmol) of sodium hydroxide pellets are introduced into a one liter round-bottomed flask under a nitrogen atmosphere and the mixture is heated at reflux for three hours. A solution composed of 53.6 g (360.0 mmol) of 2-methyl-4-bromo-2-butene and of 60 ml of acetone is added dropwise. Reflux is maintained for sixteen hours and the reaction mixture is evaporated to dryness. Water is added, extraction is carried out with ethyl acetate, the organic phase is washed with water and then using a saturated sodium chloride solution, dried over magnesium sulphate and filtered, and the solvents are evaporated. The residue obtained is distilled under reduced pressure (5×10−2 bar/113° C.) to produce 67.81 g (90%) of the expected compound in the form or a pale-yellow oil.